Cas no 2172252-16-1 (1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172252-16-1
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 6541174
• PubChem ID: 165606809
• Update Time: 2025-07-18

1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591065
• 2172252-16-1

• Inchi： 1S/C11H11ClN2O2S/c1-8-3-4-10(9(2)7-8)14-11(5-6-13-14)17(12,15)16/h3-7H,1-2H3
• InChI Key： MJTGKWGSFDHARF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 270.0229765g/mol
• Monoisotopic Mass: 270.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-16-1)

1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-16-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique chemical structure, which includes a pyrazole ring and a sulfonyl chloride functional group. These features make it an attractive candidate for the synthesis of various bioactive molecules and pharmaceutical intermediates.

The chemical structure of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride consists of a pyrazole ring substituted with a 2,4-dimethylphenyl group and a sulfonyl chloride moiety. The pyrazole ring is known for its biological activity and has been widely studied in the development of drugs targeting various diseases. The sulfonyl chloride functional group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, making it an essential building block in organic synthesis.

Recent research has highlighted the potential of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The inhibitors derived from 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride showed high selectivity and efficacy in vitro and in animal models.

In another study, researchers explored the use of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride in the synthesis of antiviral compounds. The results indicated that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride as a valuable starting material for the development of new antiviral drugs.

The synthetic versatility of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride has also been demonstrated through its use in the preparation of various functionalized molecules. For example, it can be readily converted into sulfonamides by reaction with amines, which are important classes of compounds with diverse biological activities. Sulfonamides derived from this compound have shown promise in treating bacterial infections and as anti-inflammatory agents.

Beyond its applications in medicinal chemistry, 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride has also found use in materials science. A recent study published in Advanced Materials reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials and coatings.

The safety profile of 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1-(2,4-dimethylphenyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-16-1) is a highly versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.